Cas no 1188335-77-4 (2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1188335-77-4
• MF: C₁₆H₂₅BO₃
• MW: 276.178905248642
• CID: 2615950
• PubChem ID: 72219366
• Update Time: 2025-06-10

2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 1188335-77-4
• SCHEMBL1856098
• 2-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 2-(tert-butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CS-0178945
• G68330
• EN300-7542783
• XSUMAENGLSIWFW-UHFFFAOYSA-N
• MB15079

• Inchi： 1S/C16H25BO3/c1-14(2,3)12-10-11(8-9-13(12)18)17-19-15(4,5)16(6,7)20-17/h8-10,18H,1-7H3
• InChI Key： XSUMAENGLSIWFW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(=C2)C(C)(C)C)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1896748g/mol
• Monoisotopic Mass: 276.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Comprehensive Overview of 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 1188335-77-4)

2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 1188335-77-4) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique phenolic and dioxaborolane functional groups, serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its molecular structure, featuring a tert-butyl substituent and a tetramethyl dioxaborolane moiety, offers exceptional stability and reactivity, making it indispensable for researchers developing novel drug candidates and advanced materials.

The growing demand for boron-containing compounds in medicinal chemistry has propelled CAS 1188335-77-4 into the spotlight. Recent studies highlight its role in synthesizing biaryl structures, which are pivotal in designing kinase inhibitors and anticancer agents. Users frequently search for "boronic acid derivatives in drug discovery" or "applications of dioxaborolane in organic synthesis," reflecting the compound's relevance in cutting-edge research. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—aligns with the industry's shift toward sustainable practices.

From a technical perspective, 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol exhibits remarkable air and moisture stability, a critical advantage over traditional boronic acids. This property addresses common challenges like protodeboronation, a frequent concern in cross-coupling reactions. Researchers often inquire about "how to handle boronic esters safely" or "storage conditions for CAS 1188335-77-4," underscoring the need for precise handling protocols. The compound's crystalline solid form at room temperature further simplifies storage and transportation.

In material science, CAS 1188335-77-4 contributes to the development of organic electronic devices, such as OLEDs and photovoltaic cells. Its ability to form π-conjugated systems through cross-coupling reactions makes it valuable for creating light-emitting polymers. Searches like "boron-based materials for optoelectronics" or "phenolic boronic esters in OLEDs" demonstrate the intersection of this compound with emerging technologies. Furthermore, its thermal stability and solubility in common organic solvents enhance its utility in solution-processed device fabrication.

Quality control and analytical characterization of 2-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol are paramount for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Queries such as "NMR peaks for CAS 1188335-77-4" or "HPLC methods for boronic ester analysis" reflect the practical challenges faced by chemists. Suppliers often provide certificates of analysis (CoA) to meet stringent industry standards.

Looking ahead, the versatility of CAS 1188335-77-4 positions it as a key player in interdisciplinary research. Whether in targeted drug delivery systems or next-generation sensors, its applications continue to expand. By addressing user queries like "future trends in boronic acid chemistry" or "scaling up dioxaborolane synthesis," this overview bridges the gap between academic inquiry and industrial innovation, ensuring its enduring relevance in scientific advancement.